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Compound of Interest

Compound Name:
2-((Dimethylamino)methyl)acrylic

acid

Cat. No.: B032712 Get Quote

Essential Safety and Handling Guide for 2-
((Dimethylamino)methyl)acrylic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
((Dimethylamino)methyl)acrylic acid (CAS: 5415-98-5). Adherence to these procedures is

critical for ensuring laboratory safety and proper chemical management.

Hazard Summary
2-((Dimethylamino)methyl)acrylic acid is a hazardous substance that requires careful

handling. Below is a summary of its classifications under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class
GHS Hazard
Statement

Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
Warning GHS07

Acute Toxicity, Dermal

(Category 1/2)

H310: Fatal in contact

with skin
Danger -

Skin

Corrosion/Irritation

(Category 1A/1B/1C)

H314: Causes severe

skin burns and eye

damage

Danger -

Serious Eye

Damage/Eye Irritation

(Category 1)

H318: Causes serious

eye damage
Danger -

Skin Sensitization

(Category 1/1A/1B)

H317: May cause an

allergic skin reaction
Warning -

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
Warning GHS07

Note: Data is compiled from multiple sources and may vary. The most conservative

classification should be followed.

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh96f10d91?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection
Chemical safety goggles and a face shield are

required.

Skin Protection

Chemical-resistant gloves (e.g., Butyl rubber)

must be worn. A lab coat, and in cases of

potential splashing, a chemical-resistant apron

and sleeves are necessary.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required if working outside of

a certified chemical fume hood or if vapors are

not adequately controlled.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 2-
((Dimethylamino)methyl)acrylic acid from receipt to disposal.

Preparation and Inspection:

Before handling, ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.

Inspect the container for any damage or leaks.

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

Donning PPE:

Put on all required PPE as specified in the table above before opening the chemical

container.

Chemical Handling:

Carefully open the container, avoiding any splashes or generation of dust if in solid form.
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Dispense the required amount of the chemical using appropriate tools (e.g., spatula,

pipette).

Keep the container tightly closed when not in use.

Immediate First Aid Measures:

In case of skin contact: Immediately wash the affected area gently with plenty of soap and

water. Remove contaminated clothing and seek immediate medical attention.[2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and call a poison center or doctor

immediately.[2]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention.

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste containing 2-((Dimethylamino)methyl)acrylic acid must be treated as hazardous

waste.

Waste Collection:

Collect all waste, including contaminated consumables (e.g., pipette tips, gloves), in a

designated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Spill Cleanup:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite).

Collect the absorbed material into a hazardous waste container.
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Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials must also be disposed of as hazardous waste.

For large spills, evacuate the area and contact your institution's environmental health and

safety department immediately.

Final Disposal:

Dispose of the hazardous waste container through your institution's official hazardous

waste management program. Follow all local, state, and federal regulations for hazardous

waste disposal.

Experimental Workflow for Handling 2-
((Dimethylamino)methyl)acrylic acid
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Caption: Workflow for handling 2-((Dimethylamino)methyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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